![molecular formula C8H8OS B6272005 2-methyl-4H,5H,6H-cyclopenta[b]thiophen-4-one CAS No. 67838-96-4](/img/no-structure.png)
2-methyl-4H,5H,6H-cyclopenta[b]thiophen-4-one
Description
“2-methyl-4H,5H,6H-cyclopenta[b]thiophen-4-one” is a chemical compound with the CAS Number: 67838-96-4 . It has a molecular weight of 152.22 . The IUPAC name for this compound is 2-methyl-5,6-dihydro-4H-cyclopenta[b]thiophen-4-one .
Molecular Structure Analysis
The InChI code for “2-methyl-4H,5H,6H-cyclopenta[b]thiophen-4-one” is 1S/C8H8OS/c1-5-4-6-7(9)2-3-8(6)10-5/h4H,2-3H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“2-methyl-4H,5H,6H-cyclopenta[b]thiophen-4-one” is a powder at room temperature . It has a melting point of 60-61 degrees Celsius .Safety and Hazards
The compound is considered hazardous and has been assigned the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-4H,5H,6H-cyclopenta[b]thiophen-4-one involves the cyclization of a suitable precursor molecule containing a thiophene ring and a ketone group. The reaction can be carried out using a Lewis acid catalyst to promote the cyclization reaction. The synthesis pathway should be designed to minimize the number of steps and maximize the yield of the final product.", "Starting Materials": [ "2-methylthiophene", "acetone", "Lewis acid catalyst (e.g. AlCl3)" ], "Reaction": [ "Step 1: Acetylation of 2-methylthiophene with acetic anhydride and a catalyst such as pyridine to form 2-acetyl-2-methylthiophene.", "Step 2: Treatment of 2-acetyl-2-methylthiophene with a Lewis acid catalyst such as AlCl3 to promote cyclization and form 2-methyl-4H,5H,6H-cyclopenta[b]thiophen-4-one.", "Step 3: Purification of the product by recrystallization or column chromatography." ] } | |
CAS RN |
67838-96-4 |
Product Name |
2-methyl-4H,5H,6H-cyclopenta[b]thiophen-4-one |
Molecular Formula |
C8H8OS |
Molecular Weight |
152.2 |
Purity |
95 |
Origin of Product |
United States |
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